N-1-naphthyl-2-(1-oxo-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N-naphthalen-1-yl-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C20H15N3O2/c24-19(22-18-11-5-8-14-6-1-3-9-16(14)18)13-23-20(25)17-10-4-2-7-15(17)12-21-23/h1-12H,13H2,(H,22,24)
• InChI Key: SEJAYCVMCQEQTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C(=O)C4=CC=CC=C4C=N3
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

N-1-naphthyl-2-(1-oxo-2(1H)-phthalazinyl)acetamide, commonly known as NAPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of biochemistry and pharmacology. NAPA is a member of the phthalazinone family and is known for its unique chemical properties, making it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of NAPA is not yet fully understood. However, it has been suggested that NAPA may act as an inhibitor of various enzymes and proteins involved in the development and progression of diseases. For example, NAPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation and pain.
Biochemical and Physiological Effects:
NAPA has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models, suggesting its potential use as an analgesic and anti-inflammatory agent. NAPA has also been shown to inhibit the growth and proliferation of cancer cells, suggesting its potential use as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of NAPA is its unique chemical properties, which make it an attractive candidate for various research studies. However, one of the limitations of NAPA is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving NAPA. One area of research is the development of novel NAPA derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of NAPA as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of NAPA and its potential applications in the field of biochemistry and pharmacology.
Conclusion:
In conclusion, N-1-naphthyl-2-(1-oxo-2(1H)-phthalazinyl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of biochemistry and pharmacology. NAPA has been extensively studied for its potential applications as an analgesic, anti-inflammatory, and anti-cancer agent. Further research is needed to fully understand the mechanism of action of NAPA and its potential applications in the field of biochemistry and pharmacology.

Synthesis Methods

The synthesis of NAPA involves the reaction of 1-naphthylamine with phthalic anhydride, followed by the addition of acetic anhydride and sodium acetate. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

NAPA has been extensively studied for its potential applications in the field of biochemistry and pharmacology. It has been shown to exhibit a variety of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. NAPA has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.